N-benzyl-2-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-2-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications. This compound has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral effects.
Scientific Research Applications
Synthesis and Characterization
The compound is involved in the synthesis of various heterocyclic compounds, demonstrating its utility in developing novel chemical entities with potential biological activities. For example, the synthesis of pyrimidine linked pyrazole heterocyclics through microwave irradiative cyclocondensation, evaluated for their insecticidal and antibacterial potential, illustrates the compound's application in creating bioactive molecules (Deohate & Palaspagar, 2020). Similarly, the synthesis of pyrazolo[3,4-d]pyrimidine analogues of antitumor agents demonstrates its use in medicinal chemistry for anticancer drug development (Taylor & Patel, 1992).
Biological Activities
This compound serves as a precursor or structural motif in the design of molecules with significant biological activities. Studies on 2-aminopyrimidine-containing histamine H4 receptor ligands have shown potential anti-inflammatory and antinociceptive activities, indicating the compound's relevance in discovering new therapeutic agents (Altenbach et al., 2008). Another application is found in the synthesis of derivatives for acetyl-CoA carboxylase inhibitors, highlighting its role in addressing metabolic disorders (Huard et al., 2012).
Chemical Transformations and Reactivity
The compound's chemical reactivity has been explored for synthesizing various heterocycles, such as isoxazolines and isoxazoles, through [3+2] cycloaddition, showcasing its versatility in organic synthesis and the generation of compounds with potential application in materials science and drug discovery (Rahmouni et al., 2014).
Antitumor Activity
Research on derivatives containing the compound has identified novel entities with antitumor activity, underscoring its importance in the development of new cancer therapies. Certain derivatives have shown appreciable cancer cell growth inhibition, pointing to the compound's utility in oncological research and therapy development (Al-Sanea et al., 2020).
properties
IUPAC Name |
N-benzyl-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5O2/c1-18(2,3)23-16-14(10-21-23)17(25)22(12-20-16)11-15(24)19-9-13-7-5-4-6-8-13/h4-8,10,12H,9,11H2,1-3H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARDBTQKGFYXLIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)CC(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.